Cas no 477567-17-2 (N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)
477567-17-2 structure
Product Name:N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
CAS No:477567-17-2
MF:C28H23N3O3S2
MW:513.630523920059
CID:5776258
PubChem ID:4052935
Update Time:2023-11-21
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- (Z)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide
- AKOS024601565
- N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
- F0882-0738
- 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)benzamide
- 477567-17-2
- Oprea1_320620
- Benzamide, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-
-
- Inchi: 1S/C28H23N3O3S2/c1-30-26-24-9-5-4-7-20(24)12-15-25(26)35-28(30)29-27(32)21-10-13-23(14-11-21)36(33,34)31-17-16-19-6-2-3-8-22(19)18-31/h2-15H,16-18H2,1H3/b29-28-
- InChI Key: IBEBDCRHJUCVPU-ZIADKAODSA-N
- SMILES: S(C1C=CC(C(/N=C2/N(C)C3=C(C=CC4C=CC=CC3=4)S/2)=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O
Computed Properties
- Exact Mass: 513.11808395g/mol
- Monoisotopic Mass: 513.11808395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 956
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 741.0±70.0 °C(Predicted)
- pka: -1.12±0.20(Predicted)
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0882-0738-2μmol |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-5μmol |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-10μmol |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-20μmol |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-1mg |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-2mg |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-3mg |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-4mg |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-5mg |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0882-0738-10mg |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide |
477567-17-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
477567-17-2 (N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide) Related Products
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